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Compound of Interest

Compound Name: ZBH

Cat. No.: B1193767

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Zimmer Biomet's (ZBH) portfolio of bone
cements, evaluating their performance against established industry alternatives. The
information presented is supported by experimental data from peer-reviewed studies and
publicly available product documentation.

Introduction to ZBH Bone Cements

Zimmer Biomet offers a comprehensive range of bone cements designed to meet the diverse
needs of orthopedic surgeons. These cements are primarily composed of polymethyl
methacrylate (PMMA) and are used for the fixation of joint prostheses in arthroplasty
procedures. Key product lines include:

Refobacin® Bone Cement R: An antibiotic-loaded bone cement containing gentamicin.

Biomet Bone Cement R: A non-antibiotic bone cement known for its high viscosity.

Hi-Fatigue G Bone Cement: A third-generation, low-viscosity bone cement also containing
gentamicin.

Conflow™ Bone Cements: A line of cements with reduced viscosity, available with and
without gentamicin.
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This guide will delve into the performance characteristics of these cements, focusing on
mechanical properties, handling characteristics, and biological responses.

Performance Data: A Comparative Overview

The following tables summarize key quantitative data from comparative studies, providing a
direct comparison of ZBH bone cements with other commercially available alternatives.

Table 1: Mechanical and Handling Properties
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Bone . Competitor
Competitor Parameter ZBH Value Source
Cement Value
Mean Stem 1.12 mm
o ) 1.19 mm (CI
Hi-Fatigue G Palacos R+G  Subsidence (95% CI [1112]
1.03-1.34)
(2 years) 0.96-1.29)
) ) Mean Curing ) )
Hi-Fatigue G Palacos R+G ) 13.7 min 11.6 min [1112]
Time
Refobacin® Median Distal
] ] -0.79 mm to
Bone Cement Palacos R+G  Migration (2 -1.01 mm [3]
-0.75 mm
R years)
Exceeds I1SO
Biomet Bone Compressive 5833 4]
Cement R Strength Standard (=
70 MPa)
Exceeds I1SO
Biomet Bone Bending 5833 )
Cement R Strength Standard (=
50 MPa)
Exceeds I1SO
Biomet Bone Bending 5833 ]
Cement R Modulus Standard (=
1800 MPa)
Conflow™ ) Meets ISO
Compressive
Bone - 5833 - [1]
Strength
Cements Standard
Conflow™ ) Meets ISO
Bending
Bone - 5833 - [1]
Strength
Cements Standard
Conflow™ ) Meets ISO
Bending
Bone - 5833 - [1]
Modulus
Cements Standard
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Table 2: Antibiotic Elution Profiles (Cumulative Elution over 10 days)

Bone

Competitor

Competitor  Antibiotic ZBH Elution . Source
Cement Elution
Zimmer Significantly ]
) ) Highest
Biomet Bone Palacos Vancomycin lower than ) [5]
elution rate
Cement R Palacos
Zimmer Significantly
) ) ) ] Lowest
Biomet Bone Simplex Vancomycin higher than ) [5]
; elution rate
Cement R Simplex
Zimmer Significantly ) )
) . Higher elution
Biomet Bone Palacos Daptomycin lower than ) [5]
rate
Cement R Palacos
Zimmer Significantly ) )
) _ Higher elution
Biomet Bone Cobalt Daptomycin lower than . [5]
rate
Cement R Cobalt

Experimental Protocols

A detailed understanding of the methodologies used to generate the performance data is

crucial for accurate interpretation. The following sections outline the key experimental protocols

cited in this guide.

Mechanical Testing (ISO 5833)

The mechanical properties of bone cements, such as compressive strength, bending strength,

and bending modulus, are evaluated according to the international standard 1SO 5833:

"Implants for surgery — Acrylic resin cements".[4]

e Specimen Preparation: Cement samples are prepared according to the manufacturer's

instructions and formed into standardized shapes and dimensions for each test.

o Compressive Strength Test: A cylindrical specimen is subjected to a compressive load at a

constant displacement rate until failure. The maximum stress the specimen can withstand

before fracturing is recorded as the compressive strength.
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e Four-Point Bending Test: A rectangular beam specimen is supported at two points and the
load is applied at two other points between the supports. This test determines the bending
strength (the maximum stress at the outermost fiber of the specimen at the point of failure)
and the bending modulus (a measure of the material's stiffness).

Radiostereometric Analysis (RSA) for Implant Migration

RSA is a high-precision technique used to measure the three-dimensional migration of an
implant relative to the bone over time.

Patient Population: Patients undergoing total hip arthroplasty are recruited and randomized
to receive either the ZBH bone cement or the competitor cement for femoral stem fixation.[1]

[2]

e Surgical Procedure: During surgery, small tantalum beads (markers) are inserted into the
bone around the implant.

e Imaging: Supine stereoradiographs are taken at specified follow-up intervals (e.g.,
postoperatively, 3 months, 1 year, 2 years).[1][2]

o Data Analysis: The three-dimensional positions of the bone markers and implant markers are
calculated from the radiographs. By comparing the position of the implant relative to the
stable bone markers over time, the extent of implant migration (subsidence, rotation) can be
determined with high accuracy.

Antibiotic Elution Study

This in-vitro experiment measures the rate and amount of antibiotic released from a bone
cement sample over time.

o Sample Preparation: Standardized samples of bone cement loaded with a specific antibiotic
are prepared.

e Elution Medium: The cement samples are immersed in a physiologically relevant solution
(e.g., phosphate-buffered saline).

o Sampling: At predetermined time points, the elution medium is collected and replaced with
fresh medium.
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 Antibiotic Quantification: The concentration of the antibiotic in the collected medium is
measured using techniques such as high-performance liquid chromatography (HPLC) or a
microbiological assay. This allows for the calculation of the cumulative amount of antibiotic
eluted over time.[5]

Biological Response to PMMA Bone Cement

The implantation of PMMA bone cement elicits a biological response at the bone-cement
interface. While generally considered biocompatible, the release of methyl methacrylate (MMA)
monomer during polymerization and the presence of the foreign body can trigger cellular and
signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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